Ethyl 6-formylnicotinate
Description
Ethyl 6-formylnicotinate is a chemical compound with the molecular formula C9H9NO3 . It is available for purchase from various chemical suppliers .
Synthesis Analysis
A synthetic method of 6-formyl methyl nicotinate, which may be similar to the synthesis of Ethyl 6-formylnicotinate, has been disclosed in a patent . The method involves several steps, starting with 6-methyl nicotinate as a raw material and using glacial acetic acid as a solvent. The reaction proceeds under the action of bromine and sodium acetate to generate 6-tribromomethyl nicotinate. One bromine is then removed from the 6-tribromomethyl nicotinic acid methyl ester under the action of sodium sulfite aqueous solution to obtain 6-dibromomethyl nicotinic acid methyl ester. Finally, 6-dibromo methyl nicotinic acid methyl ester reacts with morpholine to generate the product 6-formyl nicotinic acid methyl ester .Molecular Structure Analysis
The molecular weight of Ethyl 6-formylnicotinate is 179.18 . The linear formula of this compound is C9H9NO3 .Scientific Research Applications
Pharmacology
Ethyl 6-formylnicotinate: is explored in pharmacology for its potential as a precursor in synthesizing various bioactive molecules. Its formyl group can be involved in reactions leading to compounds with medicinal properties. For example, it may be used in the synthesis of derivatives that target specific receptors or enzymes within the body .
Organic Synthesis
In organic chemistry, Ethyl 6-formylnicotinate serves as a versatile building block. Its formyl group is reactive and can undergo various organic reactions, such as condensation to form Schiff bases, which are useful in synthesizing a wide range of organic compounds .
Material Science
This compound’s role in material science is not extensively documented. However, its chemical structure suggests potential utility in the synthesis of organic materials, possibly as a monomer for creating polymers or as a linker molecule in metal-organic frameworks .
Analytical Chemistry
Ethyl 6-formylnicotinate: could be used as a standard or reagent in analytical methods. Its well-defined structure and properties allow it to be a candidate for calibration in techniques like NMR, HPLC, LC-MS, and UPLC, ensuring accurate and precise measurements in analytical procedures .
Biochemistry
In biochemistry, Ethyl 6-formylnicotinate might be utilized in enzyme-catalyzed reactions or as a substrate in biochemical assays. Its structure could be relevant in studying enzyme interactions with nicotinate derivatives or in probing metabolic pathways involving similar compounds .
Environmental Research
While specific applications of Ethyl 6-formylnicotinate in environmental research are not well-established, its potential lies in the study of its environmental fate and impact. It could be used in research on the degradation of nicotinate derivatives or their effects on ecosystems .
properties
IUPAC Name |
ethyl 6-formylpyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO3/c1-2-13-9(12)7-3-4-8(6-11)10-5-7/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFOIOKMHVHLARR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(C=C1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60575426 |
Source
|
| Record name | Ethyl 6-formylpyridine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60575426 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-formylnicotinate | |
CAS RN |
20857-31-2 |
Source
|
| Record name | 3-Pyridinecarboxylic acid, 6-formyl-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20857-31-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 6-formylpyridine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60575426 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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